5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H23NO4S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: (5Z)-5-[[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]methylidene]-3-propyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H23NO4S/c1-4-11-23-21(24)20(28-22(23)25)13-17-9-10-18(19(12-17)26-3)27-14-16-7-5-15(2)6-8-16/h5-10,12-13H,4,11,14H2,1-3H3/b20-13-
• InChI Key: DGKPVSSGDFMFGQ-MOSHPQCFSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)C)OC)/SC1=O
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)C)OC)SC1=O

Description

5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione, also known as MMBD, is a thiazolidinedione derivative that has been extensively studied for its potential therapeutic applications. MMBD has been found to exhibit a wide range of biological activities, including antidiabetic, anticancer, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to act through multiple pathways. Studies have shown that 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione can activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity and glucose uptake by cells, which may contribute to 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione's antidiabetic properties. 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has also been found to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. Inhibition of HDACs may contribute to 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione's anticancer properties by inducing apoptosis and inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has been found to exhibit a wide range of biochemical and physiological effects. In animal models of type 2 diabetes, 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has been found to improve glucose tolerance and insulin sensitivity, as well as reduce plasma glucose and lipid levels. 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has also been found to exhibit anticancer properties, with studies showing that it can induce apoptosis and inhibit the growth of cancer cells. Additionally, 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has been found to exhibit anti-inflammatory properties, making it a potential therapeutic agent for inflammatory conditions such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has several advantages for lab experiments, including its relatively simple synthesis method and its wide range of potential therapeutic applications. However, there are also some limitations to using 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione in lab experiments. One limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its biological effects. Additionally, the potential toxicity of 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione is not well established, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione. One area of research is to further investigate its potential therapeutic applications, particularly in the treatment of diabetes, cancer, and inflammatory conditions. Another area of research is to better understand its mechanism of action, which may lead to the development of more targeted therapies. Additionally, research on the potential toxicity of 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione is needed to better understand its safety profile and potential side effects. Overall, 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione is a promising compound with a wide range of potential therapeutic applications, and further research is needed to fully explore its biological effects and clinical potential.

Synthesis Methods

The synthesis of 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione involves the condensation of 3-methoxy-4-hydroxybenzaldehyde with 4-methylbenzyl bromide in the presence of sodium hydroxide to form 3-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde. The resulting aldehyde is then reacted with 3-propyl-1,3-thiazolidine-2,4-dione in the presence of acetic acid to form 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. Its antidiabetic properties have been investigated in animal models of type 2 diabetes, where it has been found to improve glucose tolerance and insulin sensitivity. 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has also been found to exhibit anticancer properties, with studies showing that it can induce apoptosis and inhibit the growth of cancer cells. Additionally, 5-{3-Methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-3-propyl-1,3-thiazolidine-2,4-dione has been found to exhibit anti-inflammatory properties, making it a potential therapeutic agent for inflammatory conditions such as rheumatoid arthritis.